Cas no 832737-40-3 (1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid)

• Product Name: 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid
• CAS No: 832737-40-3
• MF: C₁₂H₁₄F₃N₃O₂
• MW: 289.25367307663
• MDL: MFCD04971142
• CID: 3059615
• PubChem ID: 7017859
• Update Time: 2025-06-08

1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-6-trifluoromethyl-pyrimidin-2-yl)-piperidine-4-carboxylic acid
• AKOS000311539
• 1-[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]-4-piperidinecarboxylic acid
• STK312229
• BBL038550
• CS-0240756
• 1-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylicacid
• DTXSID701145599
• HIB73740
• EN300-229921
• Z2106593313
• MFCD04971142
• 1-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• 832737-40-3
• 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid

• MDL： MFCD04971142
• Inchi： 1S/C12H14F3N3O2/c1-7-6-9(12(13,14)15)17-11(16-7)18-4-2-8(3-5-18)10(19)20/h6,8H,2-5H2,1H3,(H,19,20)
• InChI Key： DNHULROXXDYNPF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC(=N1)N1CCC(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 289.10381118Da
• Monoisotopic Mass: 289.10381118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid

Introduction to 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid (CAS No. 832737-40-3)

1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No. 832737-40-3), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine and piperidine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a carboxylic acid moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The trifluoromethyl group is a key functional moiety in organic chemistry, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. In the context of drug design, compounds incorporating trifluoromethyl groups often exhibit improved pharmacokinetic profiles, making them attractive for medicinal chemistry applications. The pyrimidine ring, a heterocyclic aromatic structure, is frequently found in nucleoside analogs and other bioactive molecules, suggesting potential interactions with biological targets such as enzymes and receptors.

The carboxylic acid group in 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid introduces polarity and reactivity to the molecule, enabling various chemical modifications and functionalizations. This feature is particularly useful in drug discovery pipelines, where carboxylic acids can serve as anchors for further derivatization or as sites for covalent binding to biological targets. The combination of these structural elements—pyrimidine, piperidine, trifluoromethyl, and carboxylic acid—makes this compound a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid. These methodologies allow researchers to predict biological activity and optimize molecular structures with greater efficiency than traditional experimental approaches. The compound's unique scaffold has been explored in virtual screening campaigns aimed at identifying inhibitors of various disease-related pathways.

In particular, the pyrimidine-piperidine hybrid structure has shown potential in targeting enzymes involved in cancer metabolism. Studies have demonstrated that such hybrids can disrupt key metabolic pathways by inhibiting enzymes like kinases and phosphodiesterases. The presence of the trifluoromethyl group further enhances the molecule's interaction with these targets by improving its binding affinity and selectivity. Preliminary computational studies suggest that 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid may exhibit inhibitory activity against enzymes such as tyrosine kinases, which are overexpressed in many cancer cell lines.

Additionally, the carboxylic acid functionality provides opportunities for further derivatization into esters or amides, which can modulate solubility and pharmacokinetic properties. Such modifications are crucial in optimizing drug candidates for clinical development. For instance, esterification of the carboxylic acid may enhance oral bioavailability while reducing systemic toxicity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrimidine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The structural motifs present in 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid align well with these trends, positioning it as a valuable building block for future drug candidates.

Recent research has also highlighted the role of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical properties such as lipophilicity, polarizability, and metabolic stability. These changes can lead to improved drug-like characteristics, including enhanced binding affinity to biological targets and prolonged half-life in vivo. The trifluoromethyl group in 1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylpiperidine-4-carboxylic Acid exemplifies this trend, offering potential advantages over non-fluorinated analogs.

In conclusion,1-4-Methyl-6-(trifluoromethyl)pyrimidin-2-ylo piperidine -4-carboxylic Acid (CAS No. 832737 -40 -3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a pyrimidine-piperidine core with a trifluoromethyl group and a carboxylic acid moiety—make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activity and optimize its pharmacokinetic properties through structural modifications.